Cas no 1358791-75-9 (2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1358791-75-9
• MF: C₂₃H₁₇N₅O₃
• MW: 411.4128
• CID: 5345223
• Update Time: 2025-05-20

2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• 2-(4-ethoxyphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(4-ethoxyphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C23H17N5O3/c1-2-30-16-12-10-15(11-13-16)28-23(29)18-8-4-3-7-17(18)20(26-28)22-25-21(27-31-22)19-9-5-6-14-24-19/h3-14H,2H2,1H3
• InChI Key： PAVUJRUIIYLNDU-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])[H])N=2)=O)=NC(C2=C([H])C([H])=C([H])C([H])=N2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 666
• XLogP3: 3.9
• Topological Polar Surface Area: 93.7

Additional information on 2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

2-(4-Ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one: A Comprehensive Overview

CAS No 1358791-75-9 refers to the compound 2-(4-Ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phthalazinone core with substituents that include an ethoxyphenyl group and a pyridine-containing oxadiazole moiety. The combination of these groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. Such advancements highlight the importance of this compound in both academic and industrial settings.

The structural features of 2-(4-Ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one make it a promising candidate for various applications. One of the most notable areas is its potential in drug discovery. The compound has shown activity in vitro against several enzymes and receptors associated with neurodegenerative diseases and cancer. For example, recent research has demonstrated its ability to inhibit acetylcholinesterase, a key enzyme implicated in Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The presence of electron-withdrawing groups such as the oxadiazole ring enhances the molecule's ability to act as an electron acceptor in organic electronic devices. This property makes it a potential candidate for use in organic photovoltaics and light-emitting diodes (OLEDs). Current research is focused on understanding how the substituents on the phthalazinone core influence these electronic properties.

The biological activity of CAS No 1358791-75-9 is further enhanced by its ability to form hydrogen bonds due to the presence of hydroxyl and amino groups within its structure. This feature contributes to its solubility in polar solvents and its ability to interact with biomolecules such as proteins and DNA. Recent studies have explored the compound's potential as an anti-inflammatory agent by investigating its effects on inflammatory pathways in cellular models.

From a synthetic chemistry perspective, this compound serves as a valuable building block for constructing more complex molecules. Its modular structure allows for easy substitution at various positions, enabling chemists to explore a wide range of derivatives with diverse functionalities. For instance, researchers have substituted the ethoxy group with other alkoxy or halogenated groups to study their impact on biological activity.

In conclusion, 2-(4-Ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS No 1358791-75) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.